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Introduction: The Barbier reaction is a versatile and powerful method for the formation of

carbon-carbon bonds, involving the reaction of an alkyl halide with a carbonyl compound in the

presence of a metal.[1][2] Among the various metals employed, samarium(II) iodide (SmI₂) has

emerged as a particularly effective, mild, and chemoselective single-electron transfer reagent

for this transformation.[3] Unlike the related Grignard reaction, the SmI₂-mediated Barbier

reaction generates the organosamarium species in situ, allowing for a one-pot procedure

where all reactants are mixed simultaneously.[1][2][4] This approach is advantageous when the

generated organometallic intermediates are unstable.[1] The reactivity and efficiency of the

SmI₂ system can be dramatically enhanced by using additives, such as

hexamethylphosphoramide (HMPA) or catalytic amounts of nickel(II) salts, which can

significantly reduce reaction times and improve yields.[3][4][5]

Data Presentation: Effect of Additives
The choice of reaction conditions has a profound impact on the outcome of the samarium-

mediated Barbier reaction. The following table summarizes the quantitative effects of common

additives on a model reaction between an alkyl iodide and a ketone.[4][5][6]
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Additive
Molar Ratio /
Loading

Reaction Time Yield (%)

None N/A 72 hours 69%[4][6]

HMPA >10 equivalents < 5 minutes ~100%[4][5]

Ni(acac)₂ 1 mol% 15 minutes 97%[4][5][6]

Experimental Protocols
Safety Precaution: These reactions must be carried out under an inert atmosphere (e.g., argon

or nitrogen) as SmI₂ is sensitive to oxygen.[7] Anhydrous and degassed solvents are required.

Protocol 1: Preparation of 0.1 M Samarium(II) Iodide
(SmI₂) in THF
This protocol describes the standard procedure for preparing the SmI₂ reagent solution.

Materials:

Samarium (Sm) metal powder or granules (2.0 mmol, 0.301 g)

Iodine (I₂) crystals (2.0 mmol, 0.254 g)

Anhydrous, degassed tetrahydrofuran (THF) (20 mL)

Flame-dried, two-neck round-bottomed flask equipped with a magnetic stirrer bar and argon

inlet.

Procedure:

Flame-dry the round-bottomed flask under a stream of argon to remove all moisture.

Allow the flask to cool to room temperature under argon.

Quickly add the samarium metal and iodine crystals to the flask.

Via syringe, add 20 mL of anhydrous, degassed THF.
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Stir the mixture vigorously at room temperature. The reaction is initiated, and the solution will

gradually change color.

The reaction is complete when the solution turns a deep blue-green, which typically takes 1-

2 hours.[5] This 0.1 M solution of SmI₂ is now ready for use.

Protocol 2: HMPA-Enhanced Samarium-Barbier Reaction
HMPA serves as a Lewis base that coordinates to the samarium ion, increasing its reduction

potential and dramatically accelerating the reaction.[4]

Materials:

Freshly prepared 0.1 M SmI₂ solution in THF (1.0 mmol, 10 mL)

Hexamethylphosphoramide (HMPA), distilled (10 mmol, 1.75 mL)

Alkyl halide (e.g., 1-iodododecane, 0.45 mmol)

Carbonyl compound (e.g., 3-pentanone, 0.45 mmol)

Anhydrous, degassed THF (2 mL)

Procedure:

To the freshly prepared SmI₂ solution under argon, add HMPA (10 equivalents) dropwise via

syringe. The solution should turn a deep purple color.[4]

In a separate, dry vial under argon, prepare a solution of the alkyl halide (0.45 mmol) and the

carbonyl compound (0.45 mmol) in 2 mL of anhydrous THF.[4]

Add the substrate solution dropwise to the stirring SmI₂/HMPA complex.

The reaction is typically complete within 5 minutes, indicated by the purple solution

becoming cloudy.[4]

Proceed to the general work-up and purification protocol.
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Protocol 3: Ni(II)-Catalyzed Samarium-Barbier Reaction
Catalytic amounts of Ni(II) salts provide an alternative mechanistic pathway, reducing SmI₂ to

Ni(0) which then facilitates the reaction through organonickel chemistry.[4]

Materials:

Freshly prepared 0.1 M SmI₂ solution in THF (1.0 mmol, 10 mL)

Nickel(II) acetylacetonate (Ni(acac)₂, 0.01 mmol, 0.0026 g, 1 mol%)

Alkyl halide (e.g., 1-iodododecane, 0.45 mmol)

Carbonyl compound (e.g., 3-pentanone, 0.45 mmol)

Anhydrous, degassed THF (5 mL total)

Procedure:

In a dry vial under argon, dissolve the Ni(acac)₂ (1 mol%) in 3 mL of anhydrous, degassed

THF.[4]

Add the Ni(acac)₂ solution via syringe to the freshly prepared SmI₂ solution under argon.[4]

In a separate, dry vial, prepare a solution of the alkyl halide (0.45 mmol) and the carbonyl

compound (0.45 mmol) in 2 mL of anhydrous THF.[4]

Add the substrate solution dropwise to the stirring SmI₂/Ni(II) mixture.

The reaction is typically complete within 15 minutes, indicated by the dissipation of the blue

color to a yellow-green.[3][4]

Proceed to the general work-up and purification protocol.

Protocol 4: General Work-up and Purification
This procedure is applicable to all the above Barbier reactions.

Procedure:
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Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate

(Na₂S₂O₃).

Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate) three

times.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate

(Na₂SO₄).

Filter the mixture and concentrate the solvent in vacuo.

Purify the crude product by flash column chromatography on silica gel to yield the desired

alcohol.[5]

Visualizations
The following diagrams illustrate the experimental workflow and the logical relationship

between the core components of the reaction.
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Caption: Experimental workflow for the SmI₂-mediated Barbier reaction.
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Caption: Logical relationship of components in the Barbier reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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